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Compound of Interest

Compound Name: Linagliptin Acetamide-d3

Cat. No.: B15559584 Get Quote

Technical Guide: Linagliptin Acetamide-d3
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Linagliptin Acetamide-d3, a deuterated

analog of a Linagliptin impurity. This document consolidates key chemical data, analytical

methodologies, and relevant biological pathways to support research and development

activities.

Core Compound Details
Linagliptin Acetamide-d3 is a stable isotope-labeled form of Linagliptin Acetamide. The

incorporation of deuterium atoms provides a distinct mass signature, making it a valuable tool

in analytical and metabolic studies, often used as an internal standard.

Parameter Value

CAS Number 1297274-00-0 (for radioisotope-labeled)

Molecular Formula C₂₇D₃H₂₇N₈O₃

Molecular Weight 517.60 g/mol
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The following tables summarize typical performance characteristics of analytical methods

developed for the quantification of Linagliptin, for which Linagliptin Acetamide-d3 would be an

ideal internal standard.

Table 1: HPLC Method Parameters for Linagliptin Analysis

Parameter Method 1 Method 2

Column Phenomenex C18
Luna C18 (2) (250 x 4.6 mm,

5µm)

Mobile Phase
Acetonitrile and Phosphate

Buffer

Methanol: 0.2%

Orthophosphoric Acid (50:50,

v/v)

Flow Rate 1 mL/min 1.0 mL/min

Detection Wavelength 299 nm 227 nm

Linearity Range 20 to 40 µg/ml 2-12 µg/mL

Accuracy 101.22% 100.21-103.83%

Table 2: Performance of a Validated HPLC-MS/MS Method for Linagliptin

Parameter Performance Characteristic

Linearity (r²) ≥ 0.999

Limit of Detection (LOD) 0.27 µg/mL

Limit of Quantification (LOQ) 0.82 µg/mL

Intra-day Precision (% RSD) < 2.00

Inter-day Precision (% RSD) < 2.00
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Protocol 1: Quantitative Analysis of Linagliptin by RP-
HPLC
This protocol describes a reverse-phase high-performance liquid chromatography (RP-HPLC)

method for the quantification of Linagliptin in pharmaceutical formulations.

1. Materials and Reagents:

Linagliptin reference standard

Linagliptin Acetamide-d3 (as internal standard)

Acetonitrile (HPLC grade)

Phosphate buffer (pH adjusted)

Water (HPLC grade)

2. Chromatographic Conditions:

Column: Phenomenex C18

Mobile Phase: Acetonitrile and Phosphate Buffer

Flow Rate: 1 mL/min

Injection Volume: 10 µL

Column Temperature: Ambient

Detection: UV at 299 nm

3. Standard Solution Preparation:

Prepare a stock solution of Linagliptin in a suitable solvent (e.g., methanol).

Prepare a series of working standard solutions by diluting the stock solution to

concentrations ranging from 20 to 40 µg/mL.
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Prepare a stock solution of Linagliptin Acetamide-d3 as the internal standard.

4. Sample Preparation:

Extract the drug from the sample matrix using a suitable solvent.

Spike the extracted sample with the internal standard solution.

Filter the sample through a 0.45 µm filter before injection.

5. Analysis:

Inject the standard and sample solutions into the HPLC system.

Record the chromatograms and integrate the peak areas for Linagliptin and the internal

standard.

Construct a calibration curve by plotting the ratio of the peak area of Linagliptin to the

internal standard against the concentration of the standard solutions.

Determine the concentration of Linagliptin in the samples from the calibration curve.

Protocol 2: Visible Spectrophotometric Method for
Linagliptin Estimation
This protocol outlines a colorimetric method for the determination of Linagliptin.

1. Principle: This method is based on the condensation reaction between the primary amine

group of Linagliptin and p-dimethylaminobenzaldehyde (PDAB) in an acidic medium to form a

yellow Schiff base.

2. Reagents:

Linagliptin reference standard

p-dimethylaminobenzaldehyde (PDAB) solution (5% w/v in methanol)

Hydrochloric acid (HCl), 37%
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Distilled water

3. Procedure:

Transfer aliquots of the working standard solution of Linagliptin into a series of 10 mL

volumetric flasks to obtain final concentrations of 5–45 µg/mL.

To each flask, add 1 mL of 5% w/v PDAB solution and 2 mL of 37% HCl.

Heat the flasks in a water bath at 70–75°C for 35 minutes.

Cool the flasks to room temperature and dilute to the mark with distilled water.

Measure the absorbance of the yellow-colored solution at 407 nm against a reagent blank.

4. Calibration Curve:

Plot a graph of absorbance versus concentration to obtain the calibration curve.

The concentration of Linagliptin in the test sample can be determined from this curve.

Visualizations
Signaling Pathway of Linagliptin
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Caption: Mechanism of action of Linagliptin as a DPP-4 inhibitor.
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Experimental Workflow for HPLC Analysis
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Caption: A typical workflow for the quantitative analysis of Linagliptin using HPLC.

To cite this document: BenchChem. [Linagliptin Acetamide-d3 CAS number and molecular
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15559584#linagliptin-acetamide-d3-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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